Cas no 17972-71-3 (N-(2-Benzoyl-4-bromophenyl)-2-bromoacetamide)

• Product Name: N-(2-Benzoyl-4-bromophenyl)-2-bromoacetamide
• CAS No: 17972-71-3
• MF: C₁₅H₁₁Br₂NO₂
• MW: 397.061342477798
• CID: 5085729
• PubChem ID: 44883472
• Update Time: 2025-05-20

N-(2-Benzoyl-4-bromophenyl)-2-bromoacetamide Chemical and Physical Properties

Names and Identifiers

• N-(2-Benzoyl-4-bromophenyl)-2-bromoacetamide
• 17972-71-3
• BS-52761
• F71485

• Inchi： 1S/C15H11Br2NO2/c16-9-14(19)18-13-7-6-11(17)8-12(13)15(20)10-4-2-1-3-5-10/h1-8H,9H2,(H,18,19)
• InChI Key： QACCYKNJHYBHLX-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=C(C=1)C(C1C=CC=CC=1)=O)NC(CBr)=O

Computed Properties

• Exact Mass: 396.91360g/mol
• Monoisotopic Mass: 394.91565g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 20
• Rotatable Bond Count: 4
• Complexity: 356
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.5
• Topological Polar Surface Area: 46.2

Additional information on N-(2-Benzoyl-4-bromophenyl)-2-bromoacetamide

Comprehensive Overview of N-(2-Benzoyl-4-bromophenyl)-2-bromoacetamide (CAS No. 17972-71-3)

N-(2-Benzoyl-4-bromophenyl)-2-bromoacetamide, identified by its CAS No. 17972-71-3, is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research. This brominated acetamide derivative is characterized by its unique molecular structure, which combines a benzoyl group with a bromophenyl moiety. Such structural features make it a valuable intermediate in the synthesis of more complex molecules, particularly in the development of bioactive compounds and advanced materials.

The compound's CAS No. 17972-71-3 serves as a critical identifier in chemical databases, ensuring precise tracking and regulatory compliance. Researchers and industry professionals often search for "N-(2-Benzoyl-4-bromophenyl)-2-bromoacetamide uses" or "17972-71-3 synthesis methods" to explore its applications. Recent trends indicate growing interest in its potential role in drug discovery and material science, aligning with the broader demand for innovative chemical entities in these fields.

One of the key advantages of N-(2-Benzoyl-4-bromophenyl)-2-bromoacetamide lies in its versatility. Its bromoacetamide functional group is reactive, enabling it to participate in various coupling reactions, such as Buchwald-Hartwig amination or Suzuki-Miyaura cross-coupling. These reactions are pivotal in constructing complex molecular architectures, which are often required in the development of pharmaceutical intermediates or organic electronic materials.

In the context of green chemistry, researchers are increasingly investigating sustainable synthesis routes for compounds like N-(2-Benzoyl-4-bromophenyl)-2-bromoacetamide. Queries such as "eco-friendly synthesis of bromoacetamides" reflect this shift. Innovations in catalytic methods and solvent-free reactions are being explored to minimize environmental impact while maintaining high yields and purity.

The compound's benzoyl and bromophenyl groups also contribute to its stability and solubility profile, making it suitable for various experimental conditions. This attribute is particularly relevant in high-throughput screening and combinatorial chemistry, where consistent performance under diverse conditions is essential. Searches for "N-(2-Benzoyl-4-bromophenyl)-2-bromoacetamide solubility" or "thermal stability of 17972-71-3" are common among chemists optimizing reaction protocols.

Another area of interest is the compound's potential in medicinal chemistry. While not a drug itself, N-(2-Benzoyl-4-bromophenyl)-2-bromoacetamide can serve as a scaffold for designing molecules with biological activity. Its structure allows for modifications that could enhance binding affinity to specific targets, such as enzymes or receptors. This aligns with the growing focus on precision medicine and targeted therapies in the pharmaceutical industry.

From a commercial perspective, the demand for CAS No. 17972-71-3 is driven by its utility in custom synthesis and contract research organizations (CROs). Companies specializing in fine chemicals often list this compound in their catalogs, catering to clients in academia and industry. Searches like "buy N-(2-Benzoyl-4-bromophenyl)-2-bromoacetamide" or "17972-71-3 suppliers" highlight its market relevance.

In summary, N-(2-Benzoyl-4-bromophenyl)-2-bromoacetamide (CAS No. 17972-71-3) is a multifaceted compound with significant applications in pharmaceutical research, material science, and organic synthesis. Its unique structure and reactivity profile make it a valuable tool for chemists exploring new frontiers in molecular design and sustainable chemistry. As research continues to evolve, this compound is likely to remain a topic of interest in both scientific literature and industrial applications.